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An In-depth Technical Guide to 2-(4-Chlorophenoxy)nicotinic Acid

This guide provides a comprehensive technical overview of 2-(4-Chlorophenoxy)nicotinic
acid (CAS No. 51362-37-9), a significant molecule in the landscape of chemical synthesis and
drug discovery. Designed for researchers, scientists, and professionals in drug development,
this document delves into the compound's chemical identity, synthesis, biological mechanisms,
and practical applications, grounded in authoritative scientific literature.

Chemical Identity and Physicochemical Properties

2-(4-Chlorophenoxy)nicotinic acid is a derivative of nicotinic acid (Niacin or Vitamin B3). Its
structure is characterized by a chlorophenoxy group attached to the second position of the
pyridine-3-carboxylic acid core. This substitution is critical, influencing the molecule's chemical
properties and potential biological activity.

IUPAC Name: 2-(4-chlorophenoxy)pyridine-3-carboxylic acid[1] CAS Number: 51362-37-9[1][2]
[3] Molecular Formula: C12HsCINO3[1][2]

Below is the chemical structure of 2-(4-Chlorophenoxy)nicotinic acid.
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Caption: Chemical structure of 2-(4-Chlorophenoxy)nicotinic acid.

Physicochemical Data Summary

The following table summarizes the key physicochemical properties of 2-(4-
Chlorophenoxy)nicotinic acid, crucial for its handling, formulation, and analytical
characterization.

Property Value Source(s)
Molecular Weight 249.65 g/mol [11[3]
Melting Point 157-159°C [4]

Boiling Point 396.6°C at 760 mmHg [4]

Density 1.404 g/cm3 [4]

Flash Point 193.7°C [4]
XLogP3 3.22550 [4]
Physical State Solid Crystalline [2]

Purity =95%

Storage Temperature 2-8°C

Synthesis and Manufacturing Insights

The synthesis of 2-(4-Chlorophenoxy)nicotinic acid typically involves the nucleophilic
substitution of a leaving group at the 2-position of a nicotinic acid derivative with 4-
chlorophenol. 2-Chloronicotinic acid is a common and critical intermediate for this type of
synthesis.[5][6] The choice of this precursor is strategic due to the reactivity of the chlorine
atom, which can be readily displaced by the phenoxide ion.

Generalized Synthetic Workflow

The synthesis can be conceptualized as a multi-step process, often starting from commercially
available precursors. The following diagram illustrates a plausible synthetic route.

© 2026 BenchChem. All rights reserved. 2/13 Tech Support


https://www.benchchem.com/product/b1297117/docs?utm_src=pdf-body#2-4-chlorophenoxy-nicotinic-acid-cas-number-51362-37-9
https://www.benchchem.com/product/b1297117/docs?utm_src=pdf-body#2-4-chlorophenoxy-nicotinic-acid-cas-number-51362-37-9
https://www.benchchem.com/product/b1297117/docs?utm_src=pdf-body#2-4-chlorophenoxy-nicotinic-acid-cas-number-51362-37-9
https://pubchem.ncbi.nlm.nih.gov/compound/609454
https://www.fishersci.es/shop/products/2-4-chlorophenoxy-nicotinic-acid-98-1/11406937/en
https://www.echemi.com/produce/pr22070557284-2-4-chlorophenoxynicotinic-acid.html
https://www.echemi.com/produce/pr22070557284-2-4-chlorophenoxynicotinic-acid.html
https://www.echemi.com/produce/pr22070557284-2-4-chlorophenoxynicotinic-acid.html
https://www.echemi.com/produce/pr22070557284-2-4-chlorophenoxynicotinic-acid.html
https://www.echemi.com/produce/pr22070557284-2-4-chlorophenoxynicotinic-acid.html
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA14359~~PDF~~MTR~~CGV4~~EN~~2025-09-23%2015:41:46~~2-(4-Chlorophenoxy
https://www.benchchem.com/product/b1297117/docs?utm_src=pdf-body#2-4-chlorophenoxy-nicotinic-acid-cas-number-51362-37-9
https://www.benchchem.com/product/b1297714
https://www.atlantis-press.com/proceedings/emcm-16/25870499
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1297117?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Synthesis of 2-(4-Chlorophenoxy)nicotinic Acid
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Caption: Plausible synthetic workflow for 2-(4-Chlorophenoxy)nicotinic acid.
Causality in Experimental Choices:

« Esterification: The initial esterification of 2-chloronicotinic acid (e.g., to methyl 2-
chloronicotinate) protects the carboxylic acid group. This prevents it from interfering with the
subsequent base-mediated nucleophilic substitution reaction.

» Nucleophilic Aromatic Substitution: The core reaction involves the displacement of the
chloride at the 2-position by the 4-chlorophenoxide ion. The pyridine ring is electron-
deficient, which facilitates this type of substitution, especially with an activating group. A base
is required to deprotonate the 4-chlorophenol, forming the more nucleophilic phenoxide.

e Hydrolysis: The final step is the hydrolysis of the ester back to the carboxylic acid, which
yields the final product. This is typically achieved under basic or acidic conditions.

This synthetic strategy is efficient and allows for the introduction of various phenoxy groups,
making it a versatile method for creating a library of nicotinic acid derivatives.[6]

Mechanism of Action: A Nicotinic Acid Analogue

While specific mechanistic studies on 2-(4-Chlorophenoxy)nicotinic acid are not extensively
detailed in the available literature, its structural similarity to nicotinic acid allows for well-
grounded inferences about its biological activity. Nicotinic acid is a well-established lipid-
modifying agent, and its derivatives are often explored for similar therapeutic effects.[7][8]

The primary pharmacological effects of nicotinic acid are mediated through the activation of the
G protein-coupled receptor GPR109A (also known as HM74A or PUMA-G), which is highly
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expressed in adipocytes and immune cells like Langerhans cells.[7][9]

Lipid Metabolism Regulation

Nicotinic acid favorably alters the lipid profile through several mechanisms:[9][10]

e Decreases LDL and VLDL: It reduces the synthesis of very-low-density lipoproteins (VLDL)
and consequently low-density lipoproteins (LDL) in the liver. This is partly achieved by
inhibiting the enzyme diacylglycerol O-acyltransferase 2 (DGATZ2), which is crucial for
triglyceride synthesis.[10]

e Increases HDL: It increases the levels of high-density lipoprotein (HDL) cholesterol, often
referred to as "good cholesterol.” The mechanism is not fully elucidated but involves
inhibiting the breakdown of apolipoprotein Al, a key component of HDL.[8][10]

» Reduces Triglycerides: By inhibiting lipolysis in adipose tissue, it reduces the flux of free fatty
acids to the liver, thereby decreasing the substrate available for triglyceride and VLDL
synthesis.[9]

Signaling Pathway via GPR109A

The activation of GPR109A by nicotinic acid initiates a signaling cascade that leads to its
therapeutic effects and side effects, such as flushing.
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Caption: GPR109A-mediated anti-lipolytic signaling pathway.
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Applications in Research and Drug Development

2-(4-Chlorophenoxy)nicotinic acid and its related structures are valuable tools in several
areas of scientific inquiry and pharmaceutical development.

¢ Intermediate in Chemical Synthesis: As a derivative of 2-chloronicotinic acid, it serves as an
important intermediate for synthesizing more complex molecules, including potential new
drugs, insecticides, and herbicides.[6][11]

» Cardiovascular Research: Given its presumed action as a nicotinic acid analogue, this
compound is a candidate for research into dyslipidemia and atherosclerosis. Studies have
shown that nicotinic acid treatment can reduce the progression of atherosclerosis.[12][13]
[14] Derivatives like 2-(4-Chlorophenoxy)nicotinic acid could be investigated for improved
efficacy or a better side-effect profile.

o Drug Discovery: The synthesis of various derivatives of nicotinic acid is a common strategy
in medicinal chemistry to develop new therapeutic agents.[15] Modifications to the core
structure can alter potency, selectivity, and pharmacokinetic properties.

Analytical Methodologies

Accurate quantification of nicotinic acid derivatives in biological matrices is essential for
preclinical and clinical studies. High-performance liquid chromatography coupled with tandem
mass spectrometry (HPLC-MS/MS) is a sensitive and specific method for this purpose.[16][17]

Protocol: Quantification in Rat Plasma via LC-MS/MS

This protocol is adapted from a validated method for nicotinic acid and its metabolites and can
serve as a starting point for the analysis of 2-(4-Chlorophenoxy)nicotinic acid.[16][17]

1. Sample Preparation (Protein Precipitation):
¢ Pipette a 100 uL aliquot of rat plasma into an Eppendorf tube.

e Add an appropriate internal standard (e.g., a structurally similar compound not present in the
sample).

e Add 200 pL of acetonitrile to precipitate plasma proteins.
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e \ortex the mixture for 90 seconds.

e Centrifuge to pellet the precipitated proteins.

o Transfer 150 pL of the supernatant to a new vial and evaporate to dryness under a stream of
nitrogen.

o Reconstitute the dry residue in 100 pL of the initial mobile phase (e.g., 10:90 ACN/water,

vIv).

2. Chromatographic Conditions:

o Column: A reverse-phase column, such as a Waters Spherisorb 5 um CNRP 4.6 x 150 mm,
is suitable.[17]

o Mobile Phase: A gradient elution using acetonitrile (A) and water with 0.1% formic acid (B).

» Flow Rate: Typically in the range of 0.5-1.0 mL/min.

HPLC Gradient Example

% Water with 0.1% Formic

Time (min) % Acetonitrile (A) Acid (B)
0.0 45 55
6.0 10 90
9.0 10 90
9.1 45 55
15.0 45 55

Adapted from Szafarz et al.,
2010[17]

3. Mass Spectrometric Detection:
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« lonization Mode: Electrospray lonization (ESI) in positive mode is typically used for nicotinic
acid derivatives.

» Detection Mode: Selected Reaction Monitoring (SRM) for high specificity and sensitivity. The
transitions of the protonated molecular ion to characteristic product ions would need to be
optimized for 2-(4-Chlorophenoxy)nicotinic acid and the internal standard.

Safety and Handling

Based on the available Safety Data Sheets (SDS), 2-(4-Chlorophenoxy)nicotinic acid is
classified as an irritant. Proper handling and personal protective equipment are mandatory.[2]
[18]

Hazard and Precautionary Information
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Category

Information

Source(s)

GHS Hazard Statements

H315: Causes skin
irritation.H319: Causes serious
eye irritation.H335: May cause

respiratory irritation.

[2]

GHS Signal Word

Warning

[2]

Prevention (P-phrases)

P261: Avoid breathing
dust.P264: Wash skin
thoroughly after
handling.P271: Use only
outdoors or in a well-ventilated
area.P280: Wear protective
gloves/eye protection/face

protection.

[2]18]

Response (P-phrases)

P302 + P352: IF ON SKIN:
Wash with plenty of soap and
water.P305 + P351 + P338: IF
IN EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.
Continue rinsing.P312: Call a
POISON CENTER or doctor if

you feel unwell.

[2][18]

Storage (P-phrases)

P403 + P233: Store in a well-
ventilated place. Keep

container tightly closed.

[2]

Disposal (P-phrases)

P501: Dispose of
contents/container to an

approved waste disposal plant.

[2]

Handling and Storage:
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o Ensure adequate ventilation and use personal protective equipment (gloves, safety glasses,
lab coat).[2]

» Avoid formation of dust and inhalation.[2]

» Store in a tightly closed container in a dry, cool, and well-ventilated place.[2]
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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